1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester
Description
Synthesis Analysis
The synthesis of related cyclohexanedicarboxylic acid derivatives often involves ring-closing metathesis and diastereoselective reactions, leveraging readily available starting materials like L-serine instead of traditional acids such as (-)-shikimic or (-)-quinic acids. These methods highlight the adaptability and efficiency in synthesizing complex cyclohexene skeletons with functional groups (Cong & Yao, 2006).
Molecular Structure Analysis
Conformational studies of cyclohexanedicarboxylic acid esters reveal preferences that impact their physical and chemical behaviors. The optical rotatory properties and the comparison with other cyclic dicarboxylic acids underline the importance of stereochemistry in determining the molecule's interaction with light and its overall stability (Overberger et al., 2007).
Chemical Reactions and Properties
Chemical ionization studies of cyclohexanedicarboxylates illustrate the conformational effects in gas-phase cations and the impact of adjacent ester groups on the molecule's reactivity. These findings underscore the nuanced behavior of cyclohexanedicarboxylates under various chemical conditions (Etinger et al., 1993).
Scientific Research Applications
Optical Rotatory Properties and Polymer Synthesis
The conformational preferences and optical rotatory properties of esters derived from trans-1,2-cyclohexanedicarboxylic acid have been extensively studied. Notably, a stereoregular polymer, poly[ethylene-(+)-trans-1,2-cyclohexane dicarboxylate], has been synthesized and its properties compared with those of model compounds, highlighting the material's potential in creating optically active polymers with specific configurations (Overberger, Montaudo, Furuyama, & Goodman, 2007).
Environmental and Health Assessments
Research on 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a plasticizer used to replace phthalates, has focused on its environmental presence and potential as a biomarker for exposure assessment. Studies measuring urinary concentrations of DINCH metabolites suggest that these compounds can serve as reliable biomarkers for environmental exposure to DINCH (Silva, Jia, Samandar, Preau, & Calafat, 2013).
Coordination Chemistry and Materials Science Applications
The coordination chemistry of cyclohexanepolycarboxylate ligands, including 1,2-cyclohexanedicarboxylic acid, has been reviewed, exploring their applications in materials science, particularly as magnetic materials. The review discusses the conformational transformation of these acids in the presence of various metal ions, indicating their potential in the development of new materials with specific magnetic properties (Lin & Tong, 2011).
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester can be achieved through a multi-step reaction process involving the esterification of 1,2-Cyclohexanedicarboxylic Acid and 4-Methyl-7-carboxy-heptanol.", "Starting Materials": [ "1,2-Cyclohexanedicarboxylic Acid", "4-Methyl-7-carboxy-heptanol", "Concentrated sulfuric acid", "Sodium hydroxide", "Dichloromethane", "Ethyl acetate", "Magnesium sulfate", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Esterification of 1,2-Cyclohexanedicarboxylic Acid and 4-Methyl-7-carboxy-heptanol using concentrated sulfuric acid as a catalyst in dichloromethane.", "Step 2: Neutralization of the reaction mixture with sodium hydroxide and extraction of the ester product with ethyl acetate.", "Step 3: Purification of the crude ester product by washing with water, drying with magnesium sulfate, and filtration.", "Step 4: Conversion of the ester product to the corresponding acid by hydrolysis with sodium bicarbonate in water.", "Step 5: Purification of the final product by washing with water, drying with magnesium sulfate, and filtration." ] } | |
CAS RN |
1637562-51-6 |
Molecular Formula |
C₁₇H₂₈O₆ |
Molecular Weight |
328.4 |
synonyms |
2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid; CX-MINCH |
Origin of Product |
United States |
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